Cas no 1038326-77-0 (N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine)

• Product Name: N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine
• CAS No: 1038326-77-0
• MF: C₁₂H₁₀F₃N₃O
• MW: 269.222512722015
• MDL: MFCD12487297
• CID: 5240786
• PubChem ID: 29067509
• Update Time: 2026-03-08

N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• N5-[3-(trifluoromethoxy)phenyl]pyridine-2,5-diamine
• 5-N-[3-(trifluoromethoxy)phenyl]pyridine-2,5-diamine
• 2,5-Pyridinediamine, N5-[3-(trifluoromethoxy)phenyl]-
• N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine

• MDL： MFCD12487297
• Inchi： 1S/C12H10F3N3O/c13-12(14,15)19-10-3-1-2-8(6-10)18-9-4-5-11(16)17-7-9/h1-7,18H,(H2,16,17)
• InChI Key： IZVSYXDBEHWTFO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)NC1C=NC(=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 3.2
• Topological Polar Surface Area: 60.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine

Introduction to N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine (CAS No: 1038326-77-0)

N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine, identified by its CAS number 1038326-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of functional groups such as the trifluoromethoxy substituent and the diamine moiety enhances its chemical reactivity and biological significance, making it a valuable candidate for further exploration in medicinal chemistry.

The structural features of N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine contribute to its unique pharmacological properties. The trifluoromethoxy group, characterized by its electron-withdrawing nature, can influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. This group is particularly known for its ability to improve metabolic stability and binding affinity in drug candidates. On the other hand, the diamine functionality introduces two amino groups at the 2 and 5 positions of the pyridine ring, which can participate in various chemical reactions and form hydrogen bonds with biological receptors. These structural attributes make N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the potential of pyridine derivatives in addressing various diseases. The compound N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurological disorders. For instance, research has indicated that pyridine-based compounds can interact with specific enzymes and receptors involved in these pathways. The trifluoromethoxy group in particular has been shown to enhance the efficacy of drug candidates by improving their binding affinity and selectivity. Furthermore, the diamine moiety can serve as a site for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic needs.

The synthesis of N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of trifluoromethoxy-substituted phenyl rings, which are then coupled with pyridine derivatives through condensation reactions. The introduction of the diamine functionality is achieved through selective amination techniques, ensuring that both amino groups are correctly positioned on the pyridine ring. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound at each stage of synthesis.

The pharmacological evaluation of N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine has revealed promising results in preclinical studies. These studies have demonstrated that the compound exhibits significant inhibitory activity against various target enzymes and receptors relevant to human diseases. For example, preliminary data suggest that it may inhibit kinases involved in cancer cell proliferation and survival. Additionally, its interaction with inflammatory pathways has been explored, indicating potential benefits in treating chronic inflammatory conditions. The compound's ability to modulate these biological processes makes it an attractive candidate for further development into a therapeutic agent.

The development of N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been utilized to predict how this compound interacts with its biological targets at the atomic level. These simulations provide valuable insights into the binding mechanisms and help optimize the molecule's structure for improved efficacy and reduced side effects. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring new treatments to patients more efficiently.

In conclusion, N5-3-(trifluoromethoxy)phenylpyridine-2,5-diamine (CAS No: 1038326-77-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of the trifluoromethoxy group and diamine functionality makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it holds great potential for improving human health through innovative medical interventions.